Cas no 1111638-05-1 (6-Bromo-2-methylimidazo[1,2-a]pyrimidine)

• Product Name: 6-Bromo-2-methylimidazo[1,2-a]pyrimidine
• CAS No: 1111638-05-1
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD12024554
• CID: 1030185
• PubChem ID: 40152341
• Update Time: 2025-05-19

6-Bromo-2-methylimidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-methyl-Imidazo[1,2-a]pyrimidine
• 6-Bromo-2-methylimidazo[1,2-a]pyrimidine
• SONZOBLCVCKXEX-UHFFFAOYSA-N
• MB11468
• AM802929
• AK134245
• 6-bromanyl-2-methyl-imidazo[1,2-a]pyrimidine
• A802311
• DS-4759
• SCHEMBL2965488
• AKOS015918710
• CS-W020479
• 1111638-05-1
• MFCD12024554
• DA-36472
• DTXSID30654030

• MDL： MFCD12024554
• Inchi： 1S/C7H6BrN3/c1-5-3-11-4-6(8)2-9-7(11)10-5/h2-4H,1H3
• InChI Key： SONZOBLCVCKXEX-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=NC(C)=CN2C=1

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 2.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

6-Bromo-2-methylimidazo[1,2-a]pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 6-Bromo-2-methylimidazo[1,2-a]pyrimidine

Properties and Applications of 6-Bromo-2-methylimidazo[1,2-a]pyrimidine (CAS No. 1111638-05-1)

6-Bromo-2-methylimidazo[1,2-a]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1111638-05-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the imidazopyrimidine class, a structural motif known for its broad biological activity and utility in drug discovery. The presence of both bromine and methyl substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 6-Bromo-2-methylimidazo[1,2-a]pyrimidine is C₇H₆BrN₃, reflecting its composition of seven carbon atoms, six hydrogen atoms, one bromine atom, and three nitrogen atoms. The imidazopyrimidine core is a fused ring system consisting of an imidazole ring connected to a pyrimidine ring, which is a common scaffold in many bioactive molecules. The bromine atom at the 6-position and the methyl group at the 2-position provide specific sites for further functionalization, enabling chemists to tailor the compound for various applications.

In recent years, 6-Bromo-2-methylimidazo[1,2-a]pyrimidine has been extensively studied for its potential in medicinal chemistry. Its structural features make it a promising candidate for developing small-molecule inhibitors targeting various biological pathways. One of the most notable areas of research involves its application in oncology. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The bromine substituent, in particular, facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing more complex drug molecules.

Moreover, 6-Bromo-2-methylimidazo[1,2-a]pyrimidine has shown promise in the development of antiviral agents. Researchers have explored its derivatives as inhibitors of viral polymerases and proteases. The imidazopyrimidine scaffold is known to interact effectively with nucleic acid bases, making it an ideal candidate for disrupting viral replication cycles. Recent advancements in computational chemistry have further enhanced the design of novel analogs by predicting binding affinities and optimizing pharmacokinetic properties.

The synthetic utility of 6-Bromo-2-methylimidazo[1,2-a]pyrimidine extends beyond pharmaceutical applications. It serves as a key intermediate in the synthesis of agrochemicals and specialty chemicals. For instance, researchers have utilized this compound to develop novel herbicides and fungicides that target specific enzymatic pathways in plants and fungi. The versatility of its functional groups allows for diverse modifications, enabling the creation of compounds with tailored biological activities.

From a chemical perspective, 6-Bromo-2-methylimidazo[1,2-a]pyrimidine exemplifies the importance of heterocyclic compounds in modern chemistry. The imidazopyrimidine core provides a stable framework that can be modified to achieve specific biological effects. The bromine atom at the 6-position acts as a handle for further chemical transformations, while the methyl group at the 2-position influences electronic properties and metabolic stability. These features make it an indispensable tool for synthetic chemists working on drug discovery and material science.

Recent studies have also highlighted the role of 6-Bromo-2-methylimidazo[1,2-a]pyrimidine in developing next-generation therapeutics. Researchers are exploring its potential as a lead compound for kinase inhibitors used in treating chronic diseases such as diabetes and autoimmune disorders. The ability to modulate kinase activity with small molecules like this one offers new avenues for therapeutic intervention. Additionally, its application in photodynamic therapy has been investigated due to its ability to generate reactive oxygen species under light irradiation.

The industrial production of 6-Bromo-2-methylimidazo[1,2-a]pyrimidine has seen significant advancements in recent years. Manufacturers have optimized synthetic routes to improve yield and purity while reducing environmental impact. These efforts align with global trends toward sustainable chemistry practices. By leveraging green chemistry principles, producers can minimize waste and energy consumption during manufacturing processes.

In conclusion,6-Bromo-2-methylimidazo[1,2-a]pyrimidine (CAS No. 1111638-05-1) is a multifaceted compound with broad applications in pharmaceuticals、agrochemicals，and specialty chemicals。Its unique structural features make it an invaluable intermediate for drug discovery，while its reactivity allows for diverse functionalizations。As research continues to uncover new therapeutic possibilities，this compound will undoubtedly remain at the forefront of chemical innovation。